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Compound of Interest

Compound Name: 2',5'-Diethoxybenzanilide

CAS No.: 92-22-8

Cat. No.: B1584486

Get Quote

Strategic Intermediate for Azoic Colorants and Fine
Chemicals
Executive Summary
2',5'-Diethoxybenzanilide (CAS 92-22-8) is a specialized aromatic amide serving as a critical

intermediate in the organic synthesis of high-performance azoic dyes and pigments.[1] Its

primary industrial value lies in its role as the stable precursor to Fast Blue BB Base (N-(4-

amino-2,5-diethoxyphenyl)benzamide), a diazo component widely used in textile dyeing and

histology.

This guide details the physicochemical properties, validated synthesis protocols, and

downstream applications of 2',5'-Diethoxybenzanilide, emphasizing its structural role in

stabilizing the 2,5-diethoxy substitution pattern during multi-step synthesis.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
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Property Specification

CAS Number 92-22-8

IUPAC Name N-(2,5-Diethoxyphenyl)benzamide

Synonyms
4-Benzoylamino-1,4-diethoxybenzene; Azoic

Coupling Component Precursor

Molecular Formula C₁₇H₁₉NO₃

Molecular Weight 285.34 g/mol

Appearance White to off-white crystalline powder

Melting Point 87–89 °C (Lit.)[1][2]

Solubility
Soluble in ethanol, acetone, chloroform;

Insoluble in water

Purity Standard Typically ≥98% (HPLC)

Structural Analysis
The molecule features a central amide linkage connecting a benzoyl group to a 2,5-diethoxy-

substituted aniline ring. The ethoxy groups at the ortho and meta positions (relative to the

nitrogen) are strong electron-donating groups (EDGs), significantly activating the phenyl ring.

The benzoyl group acts as a protecting group for the amine, modulating its reactivity and

directing subsequent electrophilic substitutions (such as nitration) to the para position relative

to the nitrogen.

Synthesis & Manufacturing Protocol
The industrial preparation of 2',5'-Diethoxybenzanilide typically employs the Schotten-

Baumann reaction. This biphasic acylation method is preferred for its high yield and operational

simplicity.

Core Reaction Pathway
Reactants: 2,5-Diethoxyaniline + Benzoyl Chloride Catalyst/Base: Sodium Hydroxide (NaOH)

Solvent: Water / Organic solvent (optional)
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Figure 1: Mechanistic pathway for the Schotten-Baumann synthesis of 2',5'-
Diethoxybenzanilide.

Laboratory Scale Protocol (Self-Validating System)
Objective: Synthesize 10g of 2',5'-Diethoxybenzanilide with >95% purity.

Preparation: In a 250 mL Erlenmeyer flask, dissolve 9.0 g (0.05 mol) of 2,5-diethoxyaniline in

50 mL of 10% aqueous NaOH solution. If the aniline is not fully soluble, add a minimal

amount of ethanol to facilitate phase transfer.

Acylation: Cool the solution to 15–20°C in an ice bath. Slow addition is critical to prevent

hydrolysis of the acid chloride.

Addition: Dropwise add 7.8 g (0.055 mol) of benzoyl chloride while vigorously stirring. The

reaction is exothermic; maintain temperature < 25°C.

Monitoring (Validation Point): The mixture should thicken as the insoluble amide precipitates.

Test the supernatant with litmus paper; it must remain alkaline. If acidic, add more NaOH to

drive the reaction to completion.

Work-up: Continue stirring for 30 minutes. Dilute with 100 mL cold water to break up the solid

mass.

Purification: Filter the crude solid under vacuum. Wash the filter cake sequentially with:
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Dilute HCl (to remove unreacted aniline).

Dilute NaOH (to remove unreacted benzoic acid).

Cold water (until neutral pH).[3]

Recrystallization: Recrystallize from hot ethanol. Dry at 60°C.

Expected Yield: ~85–90%

Target MP: 87–89°C[1][2][4]

Strategic Applications in Dye Chemistry
The primary utility of CAS 92-22-8 is as a "blocked" precursor for the synthesis of Fast Blue BB

Base (CAS 120-00-3), a vital component in azoic dyeing.

The "Fast Base" Synthesis Workflow
Direct nitration of 2,5-diethoxyaniline is problematic due to oxidation sensitivity. The benzoyl

group in CAS 92-22-8 protects the amine and directs the incoming nitro group to the para

position (position 4), which is sterically favored over position 6.
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Figure 2: Conversion of 2',5'-Diethoxybenzanilide to Fast Blue BB Base.

Industrial Significance:

Fast Blue BB Base: Used to form azoic dyes in situ on cotton fibers by diazotization and

coupling with Naphthol AS derivatives.

Pigments: Acts as a backbone for high-fastness organic pigments used in plastics and inks.

Analytical Characterization
To validate the identity of synthesized 2',5'-Diethoxybenzanilide, look for these characteristic

spectral features:
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Technique Characteristic Signals Interpretation

IR Spectroscopy 3300 cm⁻¹ (m) N-H stretch (Amide)

1650 cm⁻¹ (s) C=O stretch (Amide I band)

1240, 1040 cm⁻¹ C-O-C stretch (Aryl ether)

¹H NMR (DMSO-d₆) δ 1.3 (t, 6H) Methyl protons (-CH₂CH₃)

δ 4.0 (q, 4H) Methylene protons (-OCH₂-)

δ 6.8–8.0 (m, 8H)
Aromatic protons (Benzoyl +

Phenyl ring)

δ ~9.5 (s, 1H)
Amide N-H (Exchangeable

with D₂O)

Safety & Handling (EHS)
GHS Classification: Hazardous to the aquatic environment (Acute Category 1).

Signal Word: WARNING

Hazard Statement: H400 - Very toxic to aquatic life.

Precautionary Measures:

Avoid release to the environment (P273).

Wear protective gloves/eye protection. While not classified as acutely toxic to humans,

aromatic amides can be skin irritants.

Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive

(store in amber containers).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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